Cas no 865248-75-5 (4-cyano-N-(2Z)-3-(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-cyano-N-(2Z)-3-(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 865248-75-5
• MF: C₁₉H₁₆FN₃O₂S
• MW: 369.41264629364
• CID: 6020048
• PubChem ID: 4418732
• Update Time: 2025-05-22

4-cyano-N-(2Z)-3-(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-(2Z)-3-(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• Benzamide, 4-cyano-N-[3-(2-ethoxyethyl)-4-fluoro-2(3H)-benzothiazolylidene]-
• 4-cyano-N-[3-(2-ethoxyethyl)-4-fluoro-1,3-benzothiazol-2-ylidene]benzamide
• (Z)-4-cyano-N-(3-(2-ethoxyethyl)-4-fluorobenzo[d]thiazol-2(3H)-ylidene)benzamide
• 4-cyano-N-[(2Z)-3-(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• AKOS024607554
• 865248-75-5
• F1366-4389

• Inchi： 1S/C19H16FN3O2S/c1-2-25-11-10-23-17-15(20)4-3-5-16(17)26-19(23)22-18(24)14-8-6-13(12-21)7-9-14/h3-9H,2,10-11H2,1H3
• InChI Key： GPXGZUWCSYRVQT-UHFFFAOYSA-N
• SMILES： C(N=C1N(CCOCC)C2=C(F)C=CC=C2S1)(=O)C1=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 369.09472610g/mol
• Monoisotopic Mass: 369.09472610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 91Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 550.2±60.0 °C(Predicted)
• pka: -3.72±0.20(Predicted)

Additional information on 4-cyano-N-(2Z)-3-(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Comprehensive Analysis of 4-cyano-N-(2Z)-3-(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865248-75-5)

4-cyano-N-(2Z)-3-(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865248-75-5) is a specialized organic compound with a unique molecular structure that combines a benzothiazole core with a cyano-substituted benzamide moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. The presence of fluoro and ethoxyethyl groups enhances its metabolic stability and binding affinity, making it a promising candidate for drug discovery.

In recent years, the demand for fluorinated heterocycles like 4-cyano-N-(2Z)-3-(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has surged, driven by their applications in kinase inhibition and cancer therapeutics. Researchers are particularly interested in its Z-configuration, which influences its stereoselective interactions with biological targets. The compound's CAS No. 865248-75-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and structure-activity relationship (SAR) studies.

The synthesis of 4-cyano-N-(2Z)-3-(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide involves multi-step organic reactions, including condensation and cyclization techniques. Its benzothiazole ring system is a privileged structure in drug design, often associated with antimicrobial and anti-inflammatory properties. The cyano group further modulates its electronic properties, enabling precise tuning for target engagement.

From an industrial perspective, this compound aligns with the growing trend of green chemistry and sustainable synthesis. Its ethoxyethyl side chain improves solubility, addressing a common challenge in drug formulation. Laboratories and manufacturers prioritize CAS No. 865248-75-5 for its reproducibility and scalability, key factors in high-throughput screening (HTS) campaigns.

In the context of AI-driven drug discovery, 4-cyano-N-(2Z)-3-(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has been explored via molecular docking simulations. Its pharmacophore features are compatible with machine learning models predicting ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles. This synergy between computational and experimental approaches accelerates the identification of novel therapeutic leads.

Another hot topic linked to this compound is its potential role in neurodegenerative disease research. The benzothiazole scaffold is known to interact with amyloid plaques, a hallmark of Alzheimer's pathology. While CAS No. 865248-75-5 is not yet clinically approved, its structural analogs are under investigation for central nervous system (CNS) permeability.

For researchers sourcing 4-cyano-N-(2Z)-3-(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, quality control is paramount. Analytical techniques such as HPLC and NMR are essential to verify purity and configuration. Suppliers often highlight its CAS No. 865248-75-5 in catalogs to ensure traceability, catering to the stringent requirements of Good Laboratory Practice (GLP).

In summary, 4-cyano-N-(2Z)-3-(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide represents a versatile building block in modern chemistry. Its intersection with drug development, computational biology, and material science underscores its multidisciplinary appeal. As innovation in small-molecule therapeutics advances, this compound will likely remain a focal point for both academic and industrial R&D efforts.